![molecular formula C16H19NO4 B7569310 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid](/img/structure/B7569310.png)
1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid, also known as MMPC, is a synthetic compound that has been extensively studied for its potential use in scientific research. MMPC is a derivative of pyrrolidine and has been shown to have several unique properties that make it an attractive candidate for use in various experiments.
Mechanism of Action
The exact mechanism of action of 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid is not yet fully understood. However, it is believed to act on the GABAergic system in the brain, which is involved in the regulation of neurotransmitter activity. This compound has been shown to enhance the activity of GABA receptors, which may account for its analgesic and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects on the body. It has been shown to reduce the release of glutamate, which is a neurotransmitter that is involved in the transmission of pain signals. This compound has also been shown to increase the release of GABA, which is a neurotransmitter that is involved in the regulation of neuronal activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid for use in lab experiments is its unique properties. This compound has been shown to have both analgesic and anticonvulsant effects, making it a potentially useful compound for the treatment of a variety of neurological disorders. However, one of the limitations of this compound is that its mechanism of action is not yet fully understood, which may limit its potential applications.
Future Directions
There are several potential future directions for research on 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid. One area of research could be to further investigate its mechanism of action and how it interacts with the GABAergic system in the brain. Another potential direction could be to explore its potential use in the treatment of specific neurological disorders, such as epilepsy or chronic pain. Additionally, research could be conducted to investigate the potential side effects of this compound and how it interacts with other drugs and compounds.
Synthesis Methods
1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The first step involves the reaction of 3-methylpyrrolidine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-methoxyphenylacetic acid to form the desired product, this compound.
Scientific Research Applications
1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid has been extensively studied for its potential use in scientific research. One of the main applications of this compound is in the field of neuroscience, where it has been shown to have a variety of effects on the brain and nervous system. This compound has been shown to have both analgesic and anticonvulsant properties, making it a potentially useful compound for the treatment of a variety of neurological disorders.
Properties
IUPAC Name |
1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO4/c1-16(15(19)20)9-10-17(11-16)14(18)8-7-12-5-3-4-6-13(12)21-2/h3-8H,9-11H2,1-2H3,(H,19,20)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKJHMOLBMWOUFO-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(C1)C(=O)C=CC2=CC=CC=C2OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(CCN(C1)C(=O)/C=C/C2=CC=CC=C2OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.